Cas no 1495036-13-9 (3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine
• CAS No: 1495036-13-9
• MF: C₉H₆ClFN₂O
• MW: 212.608144283295
• CID: 6124730
• PubChem ID: 82394321
• Update Time: 2025-06-13

3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine
• EN300-1965534
• 1495036-13-9

• Inchi： 1S/C9H6ClFN2O/c10-7-2-1-5(11)3-6(7)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key： YJEGWLHKMRGZNR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(N)ON=1)F

Computed Properties

• Exact Mass: 212.0152687g/mol
• Monoisotopic Mass: 212.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine

Introduction to 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine (CAS No. 1495036-13-9)

3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This heterocyclic amine derivative, identified by the CAS number 1495036-13-9, has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound’s molecular framework, incorporating both chloro and fluoro substituents on a phenyl ring, alongside an oxazole core and an amine functional group, positions it as a versatile scaffold for synthetic modifications and biological evaluations.

The structure of 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine exhibits a balance of electronic and steric properties that make it an attractive candidate for further exploration. The presence of the chloro group at the 2-position and the fluoro group at the 5-position of the phenyl ring introduces regions of electron-withdrawing and electron-donating effects, respectively. This dual functionality can influence the compound’s reactivity, solubility, and interaction with biological targets. The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, contributes to the molecule’s aromaticity and potential for hydrogen bonding interactions.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic properties of 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine. Molecular docking studies have been employed to assess its binding affinity to various enzyme targets, including kinases and proteases. These studies suggest that the compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising lead for further development. The fluoro substituent, in particular, has been shown to enhance metabolic stability and binding affinity in many drug candidates.

In the context of drug discovery, the synthesis of 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine has been optimized to ensure high yield and purity. Multi-step synthetic routes have been developed that leverage modern techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution strategies. These methods not only facilitate efficient production but also allow for modular modifications to the molecular structure. Such flexibility is crucial for generating a library of derivatives with tailored biological activities.

The biological activity of 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine has been preliminarily evaluated in cell-based assays. Initial results indicate potential efficacy against certain disease-related pathways, although further in vitro and in vivo studies are required to confirm these findings. The compound’s ability to modulate protein-protein interactions or enzyme function could open doors to novel therapeutic interventions. Additionally, its structural features may make it suitable for development into prodrugs or targeted delivery systems.

From a regulatory perspective, ensuring compliance with Good Manufacturing Practices (GMP) is essential for the production of 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine. Documentation of synthetic pathways, quality control measures, and safety protocols must be meticulously maintained to meet industry standards. Collaborative efforts between synthetic chemists and regulatory experts are necessary to navigate the complexities of pharmaceutical development.

The future prospects for 3-(2-chloro-5-fluorophenyl)-1,2-oxazol-5-amine are bright, with ongoing research focusing on expanding its therapeutic potential. Exploration into its role in modulating inflammatory responses or enhancing immune system function is particularly noteworthy. Furthermore, investigation into its interactions with nucleic acids could uncover novel mechanisms for treating genetic disorders or cancers.

In conclusion,3-(2-chloro-5-fluorophenyl)-1,2 oxazol - 5 - amine (CAS No 1495036 - 13 -9) represents a compelling subject of study within pharmaceutical chemistry Its unique structural features combined with promising preliminary data position it as a valuable asset in drug discovery efforts By leveraging advanced synthetic methodologies computational tools and rigorous biological evaluations this compound holds significant promise for advancing therapeutic solutions across multiple disease areas